2-Hydroxy-4-methylpyrimidine hydrochloride

• IUPAC Name: 6-methyl-1H-pyrimidin-2-one;hydrochloride
• InChI: InChI=1S/C5H6N2O.ClH/c1-4-2-3-6-5(8)7-4;/h2-3H,1H3,(H,6,7,8);1H
• InChI Key: FDRYQDWXFZBBAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=NC(=O)N1.Cl
• Molecular Formula: C5H7ClN2O
• DSSTOX Substance ID: DTXSID80968199
• Molecular Weight: 146.57 g/mol
• CAS No.: 5348-51-6

Description

4-Methylpyrimidin-2-ol hydrochloride is a chemical compound with the molecular formula C₅H₇ClN₂O. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine. This compound is known for its applications in various scientific research fields, including chemistry, biology, and medicine .

Preparation Methods

Condensation of β-Keto Esters with Acetamidine Hydrochloride

The reaction between β-keto esters and acetamidine derivatives is a cornerstone of pyrimidine synthesis. Ethyl acetoacetate (3-ketobutyric acid ethyl ester) serves as an ideal precursor due to its methyl substituent and reactive carbonyl groups. When combined with acetamidine hydrochloride in methanol under basic conditions (e.g., sodium methoxide), cyclization occurs via nucleophilic attack, forming the pyrimidine core .

Reaction Mechanism

• Deprotonation : Sodium methoxide deprotonates acetamidine, enhancing its nucleophilicity.

• Cyclization : The amidine nitrogen attacks the β-keto ester’s carbonyl carbons, eliminating ethanol and forming the pyrimidine ring.

• Ester Hydrolysis : Acidic work-up (pH 1–2 with HCl) hydrolyzes the ester to a hydroxyl group, yielding 2-hydroxy-4-methylpyrimidine .

Optimized Conditions

• Molar Ratios : Acetamidine hydrochloride : ethyl acetoacetate = 1 : 1.2

• Solvent : Methanol (10–12 mL/g of ethyl acetoacetate)

• Temperature : 18–25°C for 4–5 hours

• Yield : 85–87% .

Characterization Data

• Melting Point : 270°C (decomposition, consistent with hydrochloride salts) .

• HRMS : Calculated for C₅H₇N₂O₂ [M + H]⁺: 141.0558; Observed: 141.0563 .

Acid-Catalyzed Cyclization of Urea and Modified Diketones

Adapting methods from HDP hydrochloride synthesis , urea and asymmetrical diketones (e.g., 3-ketopentanoic acid) react in HCl-saturated methanol to form 2-hydroxy-4-methylpyrimidine. The HCl acts as both catalyst and proton source for salt formation.

Procedure

• Reagent Mixing : Combine urea (1 mol), 3-ketopentanoic acid (1.1 mol), and 40% HCl in methanol.

• Reflux : Heat at 65°C for 3 hours to facilitate cyclization.

• Crystallization : Cool to 0°C, filter, and wash with ice-cold methanol.

Key Parameters

• HCl Concentration : 30–45% (w/w) optimal for protonation without over-hydrolysis.

• Yield : 80–90% .

Thermal Analysis

• TGA : Decomposition onset at 265°C, consistent with hydrochloride stability .

Enaminone-Mediated Synthesis

Enaminones, derived from β-keto esters and amines, offer a versatile route to pyrimidines. For example, ethyl acetoacetate reacts with dimethylamine to form (E)-3-(dimethylamino)-1-(2-hydroxyphenyl)prop-2-en-1-one, which cyclizes with acetamidine hydrochloride under basic conditions .

Steps

• Enaminone Formation : Ethyl acetoacetate + dimethylamine → enaminone (85% yield).

• Cyclization : Enaminone + acetamidine hydrochloride + NaOH → pyrimidine core.

• Acidification : Neutralize with HCl to precipitate the hydrochloride salt.

Advantages

• Selectivity : Enaminones direct regioselective ring closure.

• Purity : ≤2% byproducts by HPLC .

Comparative Analysis of Methods

Method	Starting Materials	Yield (%)	Purity (%)	Scalability
β-Keto Ester Route	Ethyl acetoacetate	85–87	98	High
Urea-Diketone Route	Urea, 3-ketopentanoic acid	80–90	95	Moderate
Enaminone Route	Enaminone, acetamidine	75–80	97	Low

Key Observations

• The β-keto ester method balances yield and scalability, making it ideal for industrial use .

• The urea-diketone approach requires specialized diketones, limiting its broad applicability .

• Enaminone-mediated synthesis, while selective, involves multi-step synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Methylpyrimidin-2-ol hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Halogens in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrimidine derivatives with additional oxygen-containing functional groups, while substitution reactions may produce halogenated pyrimidines .

Scientific Research Applications

Organic Synthesis

2-Hydroxy-4-methylpyrimidine hydrochloride serves as a synthetic building block in the creation of various organic compounds. Its structural properties allow it to participate in multiple chemical reactions, making it valuable in the synthesis of more complex molecules. The compound is particularly noted for:

• Formation of Pyrimidine Derivatives : It is used to synthesize pyrimidine-based compounds, which are essential in medicinal chemistry.
• Intermediate in Drug Synthesis : This compound acts as an important intermediate in the synthesis of antiviral and antitumor drugs, facilitating the development of new therapeutic agents .

Pharmaceutical Applications

The pharmaceutical industry utilizes this compound primarily for its role as an intermediate in drug development. Notable applications include:

• Antiviral Drugs : The compound has been integral in synthesizing antiviral agents that target viral replication mechanisms.
• Antitumor Agents : Its derivatives are explored for potential antitumor activity, contributing to the development of cancer therapies .

Biochemical Research

In biochemical research, this compound is employed for various analytical and experimental purposes:

• Cell Culture Studies : It is used in cell culture media to study cellular responses and drug interactions.
• Chromatography : The compound serves as a reagent in chromatographic techniques, helping to separate and analyze biological samples .

Case Studies and Research Findings

Several studies have highlighted the utility of this compound in various research contexts:

Study	Focus	Findings
Study on Pyrimidonium Salts	Crystal Structure Analysis	Investigated the prototropic behavior and hydrogen exchange rates of methyl-substituted pyrimidinium salts derived from this compound, revealing insights into molecular reactivity influenced by structural strain .
Drug Synthesis Research	Antiviral Development	Demonstrated successful synthesis of antiviral compounds using this compound as a key intermediate, showcasing its relevance in medicinal chemistry .
Cell Analysis Methods	Biochemical Applications	Utilized the compound in cell analysis methods, contributing to advancements in gene therapy solutions and cell culture techniques .

Mechanism of Action

The mechanism of action of 4-Methylpyrimidin-2-ol hydrochloride involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Hydroxy-4-methylpyrimidine: Similar in structure but lacks the hydrochloride group.

4-Methyl-2-pyrimidinol: Another derivative of pyrimidine with similar properties

Uniqueness

4-Methylpyrimidin-2-ol hydrochloride is unique due to its specific chemical structure, which imparts distinct physical and chemical properties. Its hydrochloride group enhances its solubility in water, making it more suitable for certain applications compared to its analogs .

Biological Activity

2-Hydroxy-4-methylpyrimidine hydrochloride is a pyrimidine derivative that has garnered attention for its diverse biological activities. This compound has been studied for its potential applications in pharmacology, particularly in antimicrobial and anticancer therapies. This article presents a comprehensive overview of the biological activities associated with this compound, supported by research findings, data tables, and case studies.

Chemical Structure and Properties

The chemical formula for this compound is $C_5H_6N_2O\cdot HCl$. Its structure features a hydroxyl group at the second position and a methyl group at the fourth position of the pyrimidine ring, which contributes to its biological activity.

Antimicrobial Activity

Numerous studies have investigated the antimicrobial properties of this compound.

In Vitro Studies:

• Bacterial Strains Tested: The compound has shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria.
• Minimum Inhibitory Concentration (MIC): In tests against various strains, MIC values ranged from 4.69 to 22.9 µM against Bacillus subtilis, Staphylococcus aureus, and Escherichia coli .

Bacterial Strain	MIC (µM)
Bacillus subtilis	4.69
Staphylococcus aureus	5.64
Escherichia coli	8.33
Pseudomonas aeruginosa	13.40

Antioxidant Activity

The antioxidant potential of this compound has also been evaluated using various assays, including the DPPH radical scavenging method.

• Results: The compound exhibited significant free radical scavenging activity, which increased with concentration, indicating its potential as an antioxidant agent .

DNA Interaction Studies

Research has highlighted the compound's ability to interact with DNA, which is crucial for understanding its mechanism of action in therapeutic applications.

• DNA Cleavage Activity: Studies demonstrated that at concentrations of 200 µM and above, the compound effectively cleaved plasmid DNA (pBR322), suggesting potential applications in cancer therapy where DNA damage is a desired effect .

Case Studies

Several case studies have explored the therapeutic implications of this compound:

• Anticancer Applications:
  • In vitro studies on cancer cell lines have shown that this compound can inhibit cell proliferation effectively.
  • It has been noted to induce apoptosis in cancer cells through mechanisms involving caspase activation .
• Antimicrobial Applications:
  • A study involving various bacterial strains indicated that formulations containing this compound could enhance antimicrobial efficacy when combined with traditional antibiotics .

Safety Profile

The safety profile of this compound has been assessed through toxicity studies:

• Acute Toxicity: No acute toxicity was observed in animal models at doses up to 2000 mg/kg, indicating a favorable safety margin for further development .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-hydroxy-4-methylpyrimidine hydrochloride, and how do reaction conditions influence yield?

The synthesis of this compound typically involves cyclization reactions or modifications of pyrimidine precursors. For example, nucleophilic substitution or condensation reactions under controlled pH and temperature can optimize yield. Key steps include:

• Precursor selection : Use 4-methylpyrimidine derivatives with hydroxylation agents (e.g., hydroxylamine derivatives) under acidic conditions.
• Solvent optimization : Polar aprotic solvents like DMF or DMSO enhance reactivity at elevated temperatures (80–120°C) .
• Purification : Column chromatography or recrystallization from ethanol/water mixtures improves purity (>97%) .

Q. Which analytical techniques are most effective for characterizing this compound?

Routine characterization includes:

• Melting point analysis : Confirm identity using the reported mp of 243°C .
• NMR spectroscopy : ¹H/¹³C NMR to verify the pyrimidine ring structure and substitution patterns (e.g., hydroxy and methyl groups).
• HPLC : Assess purity and detect impurities (e.g., unreacted precursors) .
• Mass spectrometry (MS) : Confirm molecular weight (146.57 g/mol) and fragmentation patterns .

Q. How should researchers handle stability challenges during storage?

Stability is pH- and temperature-dependent:

• Storage : Keep in airtight containers at 4°C, protected from light and moisture to prevent hydrolysis or decomposition .
• Stability assays : Monitor degradation via HPLC under accelerated conditions (e.g., 40°C/75% relative humidity for 4 weeks) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

Discrepancies may arise from impurities or assay variability. Mitigation strategies include:

• Purity verification : Use orthogonal methods (HPLC, NMR) to confirm >97% purity .
• Assay standardization : Replicate studies under identical conditions (e.g., cell lines, incubation times) .
• Structural analogs : Compare activity with related pyrimidine derivatives to isolate functional group contributions .

Q. What experimental designs are optimal for studying its interactions with biological targets (e.g., enzymes, receptors)?

• In vitro binding assays : Use fluorescence polarization or surface plasmon resonance (SPR) to measure affinity (Kd).
• Crystallography : Co-crystallize with target proteins to resolve binding modes (e.g., hydrogen bonding with hydroxy groups) .
• Molecular docking : Validate computational predictions against experimental IC50 values .

Q. How can computational modeling enhance understanding of its physicochemical properties?

• DFT calculations : Predict electronic properties (e.g., HOMO/LUMO energies) to explain reactivity .
• Solubility prediction : Use COSMO-RS models to optimize solvent systems for synthesis or formulation .
• Pharmacokinetics : Simulate metabolic pathways (e.g., cytochrome P450 interactions) using ADMET software .

Q. What advanced purification techniques address co-eluting impurities in HPLC analysis?

• Ion-pair chromatography : Add alkyl sulfonates to the mobile phase to improve separation of ionic impurities.
• Preparative HPLC : Scale up using C18 columns with gradient elution (water/acetonitrile + 0.1% TFA) .
• Crystallization screening : Test solvent combinations (e.g., methanol/ethyl acetate) to isolate pure crystals .

Q. How does pH affect its stability in aqueous solutions, and what degradation products form?

• pH profiling : Conduct stability studies at pH 2–12 (37°C) with LC-MS monitoring.
• Degradation pathways : Under acidic conditions, hydrolysis may yield 4-methylpyrimidine; oxidation at high pH forms quinone-like derivatives .

Q. Methodological Notes

• Safety protocols : Follow OSHA HCS guidelines for handling hydrochlorides, including waste segregation and PPE (gloves, goggles) .
• Data validation : Cross-reference results with peer-reviewed databases (PubChem, ECHA) to ensure consistency .